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Introduction

Celangulatin D is a naturally occurring sesquiterpene polyol ester that has garnered interest
within the scientific community for its potential insecticidal properties. Isolated from the root
bark of Celastrus angulatus, this complex molecule belongs to the B-dihydroagarofuran class of
sesquiterpenoids. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and biological activity of Celangulatin D, based on
available scientific literature.

Chemical Structure and Properties

Celangulatin D is characterized by a complex polycyclic core structure with multiple ester
functional groups. Its chemical identity has been established through spectroscopic methods,
including mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Identifiers:

e |[UPAC Name: [(1S,2S,4S,5R,6S,7R,8R,9S)-4,5-diacetyloxy-6-(acetyloxymethyl)-7-(furan-3-
carbonyloxy)-2,12-dihydroxy-2,10,10-trimethyl-11-oxatricyclo[7.2.1.0'¢]dodecan-8-yl] furan-3-
carboxylate[1]

e Molecular Formula: C31H36015[2]
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e CAS Number: 1000784-45-1[2][3]

A two-dimensional representation of the chemical structure of Celangulatin D is provided
below.
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Figure 1. Chemical Structure of Celangulatin D.

The following table summarizes the key physicochemical properties of Celangulatin D.
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Property Value Source

Molecular Weight 648.61 g/mol [1]

Exact Mass 648.205 g/mol [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

ydrog p 15 [1]

Count

Rotatable Bond Count 13 [1]

Complexity 1250 [1]
CC(=0)OC[C@@]12--
INVALID-LINK--

SMILES C4=C0OC=C4)0OC(=0)C5=CO [1]
C=C5)C(03)(C)C)0)
(C)O)OC(=0)C)OC(=0)C
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InChl Key [1]
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Experimental Protocols
Isolation of Celangulatin D

Celangulatin D, along with other novel sesquiterpene esters (Celangulatin C, E, and F), was

first isolated from the root bark of Celastrus angulatus. The isolation process, guided by

bioassays, involved the extraction of the plant material with a low-polarity solvent followed by

fractionation.[3]

A generalized workflow for the isolation and characterization of Celangulatin D is outlined

below.
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Isolation and Characterization Workflow of Celangulatin D.

Detailed Protocol: While the seminal paper by Ji et al. (2007) outlines the general approach,
specific details of the chromatographic conditions (e.g., stationary phase, mobile phase
gradients) and bioassay parameters are not fully available in the public domain. Researchers
seeking to replicate this isolation would need to consult the full scientific article.

Biological Activity
Celangulatin D has been identified as an insecticidal compound.[3][4] It exhibits activity

against armyworms (Mythimna separata), a significant agricultural pest.[3][4]

Quantitative Data

The initial study reporting the discovery of Celangulatin D provided LDso (median lethal dose)
values for its sister compounds against Mythimna separata. However, the corresponding value
for Celangulatin D was not explicitly stated in the abstract of the publication.[3]

LDso against Mythimna

Compound Source
separata (pg/mL)

Celangulatin C 280.4 [3]

Celangulatin E 1656.4 [3]

Celangulatin F 210.5 [3]

Celangulatin D Not Reported in Abstract [3]

Mechanism of Action
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The precise molecular mechanism of action for Celangulatin D has not been extensively
elucidated in publicly available literature. However, based on its structural class, it is

hypothesized to act on the nervous system of insects, a common mode of action for many
natural insecticides. Further research is required to identify its specific molecular target(s).

To illustrate a potential, generalized mechanism for neurotoxic insecticides, the following
diagram depicts the disruption of synaptic transmission.
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Hypothetical Mechanism of Neurotoxic Insecticides.

Conclusion
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Celangulatin D is a structurally complex natural product with demonstrated insecticidal
potential. While its chemical structure has been well-defined, further research is needed to fully
characterize its biological activity, including its specific LDso value and its precise mechanism of
action. Such studies would be invaluable for evaluating its potential as a lead compound in the
development of novel, bio-based insecticides. The detailed experimental protocols for its
isolation and the full scope of its biological activity are likely contained within the primary
scientific literature, which serves as an essential resource for researchers in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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